Cas no 1261478-41-4 (4,2',4',5'-Tetrachlorobiphenyl-3-carbonyl chloride)

• Product Name: 4,2',4',5'-Tetrachlorobiphenyl-3-carbonyl chloride
• CAS No: 1261478-41-4
• MF: C₁₃H₅Cl₅O
• MW: 354.443198919296
• CID: 4997120
• Update Time: 2025-08-05

4,2',4',5'-Tetrachlorobiphenyl-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4,2',4',5'-Tetrachlorobiphenyl-3-carbonyl chloride

• Inchi： 1S/C13H5Cl5O/c14-9-2-1-6(3-8(9)13(18)19)7-4-11(16)12(17)5-10(7)15/h1-5H
• InChI Key： VODNEHBGPAYEOZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=CC(=C(C(=O)Cl)C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 337
• XLogP3: 7
• Topological Polar Surface Area: 17.1

Additional information on 4,2',4',5'-Tetrachlorobiphenyl-3-carbonyl chloride

4,2',4',5'-Tetrachlorobiphenyl-3-carbonyl Chloride: A Comprehensive Overview

The compound 4,2',4',5'-Tetrachlorobiphenyl-3-carbonyl chloride (CAS No. 1261478-41-4) is a highly specialized organic chemical with significant applications in various industrial and research settings. This compound belongs to the class of organochlorides, characterized by the presence of chlorine atoms attached to a biphenyl ring system. The biphenyl structure consists of two benzene rings connected by a single bond, while the carbonyl chloride group introduces reactivity and functional versatility.

Recent studies have highlighted the importance of chlorinated biphenyl derivatives in modern chemistry, particularly in the development of advanced materials and pharmaceuticals. The tetrachloro substitution pattern on the biphenyl ring not only enhances the compound's stability but also influences its electronic properties, making it a valuable precursor in organic synthesis. Researchers have explored its potential in creating novel polymers, where its reactivity and thermal stability are advantageous.

The synthesis of 4,2',4',5'-Tetrachlorobiphenyl-3-carbonyl chloride typically involves multi-step reactions, including chlorination and Friedel-Crafts acylation. The precise control of reaction conditions is crucial to achieve the desired regioselectivity and purity. Recent advancements in catalytic methods have improved the efficiency of these reactions, reducing production costs and environmental impact.

In terms of physical properties, this compound exhibits a high melting point due to its rigid biphenyl structure and strong intermolecular forces. Its solubility in organic solvents makes it suitable for various chemical transformations. The chlorine atoms contribute to its electrophilic nature, enabling it to participate in nucleophilic aromatic substitution reactions—a key feature exploited in drug discovery and material science.

Applications of 4,2',4',5'-Tetrachlorobiphenyl-3-carbonyl chloride span across multiple industries. In pharmaceuticals, it serves as an intermediate in the synthesis of bioactive compounds with potential anticancer and antimicrobial properties. In electronics, its derivatives are being investigated for use in high-performance semiconductors due to their excellent thermal stability and electrical properties.

Environmental considerations have also come into focus with recent research on the degradation pathways of chlorinated biphenyl compounds. Studies suggest that under certain conditions, such as photolysis or microbial action, these compounds can undergo transformation into less hazardous products. This knowledge is crucial for developing sustainable industrial practices and minimizing ecological impact.

In conclusion, 4,2',4',5'-Tetrachlorobiphenyl-3-carbonyl chloride stands as a pivotal compound in contemporary chemical research and industry. Its unique structure, reactivity, and versatile applications continue to drive innovation across diverse fields. As scientific understanding deepens, this compound is poised to play an even greater role in advancing technology and improving quality of life.